Technischer Leitfaden zu 6-Brom-[2,2'-biindolinyliden]-3,3'-dion und verwandten Dibrom-Derivaten
Technischer Leitfaden zu 6-Brom-[2,2'-biindolinyliden]-3,3'-dion und verwandten Dibrom-Derivaten
An die Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.
Dieses Dokument bietet eine detaillierte technische Übersicht über "6-Brom-[2,2'-biindolinyliden]-3,3'-dion" und seine strukturell verwandten, kommerziell relevanteren Dibrom-Analoga: 6,6'-Dibromindigo und 6,6'-Dibromoisoindigo. Es werden physikochemische Daten, detaillierte experimentelle Protokolle und bekannte biologische Aktivitäten sowie Anwendungen in der Materialwissenschaft zusammengefasst.
Einleitung und Nomenklatur
Die vom Benutzer angefragte Verbindung "6-Brom-[2,2'-biindolinyliden]-3,3'-dion" ist eine mono-bromierte Variante der Indigo-Struktur. In der wissenschaftlichen Literatur und in kommerziellen Datenbanken sind jedoch die di-bromierten Derivate weitaus häufiger anzutreffen und besser charakterisiert. Dieses Handbuch konzentriert sich daher auf die beiden wichtigsten Isomere:
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6,6'-Dibrom-[2,2'-biindolinyliden]-3,3'-dion , allgemein bekannt als 6,6'-Dibromindigo oder Tyrian Purpur . Es ist ein historisch bedeutsamer Farbstoff, der aus bestimmten Meeresschnecken gewonnen wird.[1]
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(E)-6,6'-Dibrom-[3,3'-biindolinyliden]-2,2'-dion , bekannt als 6,6'-Dibromoisoindigo , ein Isomer von 6,6'-Dibromindigo, das aufgrund seiner Halbleitereigenschaften von großem Interesse für die organische Elektronik ist.[2][3][4]
Quantitative Datenzusammenfassung
Die folgenden Tabellen fassen die wichtigsten quantitativen Daten für 6,6'-Dibromindigo und 6,6'-Dibromoisoindigo zusammen.
Tabelle 1: Physikalische und chemische Eigenschaften
| Eigenschaft | 6,6'-Dibromindigo | 6,6'-Dibromoisoindigo |
| CAS-Nummer | 19201-53-7[5] | 1147124-21-7[3][6] |
| Molekülformel | C₁₆H₈Br₂N₂O₂[5] | C₁₆H₈Br₂N₂O₂[3][6] |
| Molekulargewicht | 420.06 g/mol [1] | 420.05 g/mol [3][6] |
| Schmelzpunkt | >300 °C | >300 °C[7] |
| Löslichkeit | Unlöslich in Wasser und den meisten organischen Lösungsmitteln.[8] | Geringe Löslichkeit in gängigen organischen Lösungsmitteln. |
| Aussehen | Tief-purpurner Feststoff[1] | Dunkelrotes bis braunes Pulver/Kristalle[3] |
Tabelle 2: Spektroskopische Daten
| Eigenschaft | 6,6'-Dibromindigo | 6,6'-Dibromoisoindigo |
| UV-Vis λmax | 590 nm (in 1,1,2,2-Tetrachlorethan)[8]; 520 nm (auf Wolle)[8][9] | Nicht spezifiziert |
| ¹H-NMR (als N,N'-bis(trifluoracetyl)-Derivat) | δH 8.28d (1.3), 7.75d (8.3), 7.56dd (8.1, 1.5)[8][9] | Nicht verfügbar |
| Massen-spektrometrie (m/z) | 418, 420, 422 (M+, charakteristisches 1:2:1 Triplett)[9] | Nicht verfügbar |
Experimentelle Protokolle
Synthese von 6,6'-Dibromindigo (Tyrian Purpur)
Eine etablierte Methode zur Synthese von 6,6'-Dibromindigo basiert auf der Harley-Mason-Prozedur, ausgehend von 4-Brom-2-nitrobenzaldehyd.[10]
Materialien:
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4-Brom-2-nitrobenzaldehyd
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Nitromethan
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Natriummethoxid in Methanol
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Methanol (absolut)
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Natriumhydroxid-Lösung
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Natriumdithionit (Na₂S₂O₄)
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Stickstoffatmosphäre
Protokoll:
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Lösen Sie 4-Brom-2-nitrobenzaldehyd (1 Äquiv.) in absolutem Methanol in einem 3-Hals-Rundkolben unter Stickstoffatmosphäre.
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Fügen Sie Nitromethan (ca. 1.2 Äquiv.) hinzu und kühlen Sie die Mischung in einem Eis-Salz-Bad auf -1 bis 0 °C.
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Tropfen Sie langsam eine Lösung von Natriummethoxid in Methanol hinzu, während die Temperatur unter 0 °C gehalten wird. Es bildet sich ein gelber Niederschlag des Natriumnitrophenylethoxid-Salzes.
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Lösen Sie den abfiltrierten Niederschlag in einer kalten, wässrigen Natriumhydroxid-Lösung.
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Fügen Sie festes Natriumdithionit portionsweise hinzu, um das Intermediat zu reduzieren.
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Leiten Sie Luft durch die Lösung, um die Oxidation zum 6,6'-Dibromindigo zu vervollständigen. Der purpurne Farbstoff fällt aus.
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Filtrieren Sie den Niederschlag, waschen Sie ihn gründlich mit Wasser, gefolgt von Aceton, und trocknen Sie ihn.[10]
Abbildung 1: Chemischer Synthese-Workflow für 6,6'-Dibromindigo.
Synthese von 6,6'-Dibromoisoindigo
Die Synthese von 6,6'-Dibromoisoindigo erfolgt typischerweise durch eine Kondensationsreaktion zwischen 6-Bromindolin-2,3-dion (6-Bromisatin) und 6-Bromindolin-2-on (6-Bromoxindol).[3]
Materialien:
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6-Bromindolin-2,3-dion
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6-Bromindolin-2-on
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Essigsäure
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Salzsäure (konzentriert)
Protokoll:
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Suspendieren Sie äquimolare Mengen von 6-Bromindolin-2,3-dion und 6-Bromindolin-2-on in Essigsäure.
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Fügen Sie eine katalytische Menge konzentrierter Salzsäure hinzu.
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Erhitzen Sie die Reaktionsmischung unter Rückfluss. Der Fortschritt der Reaktion kann durch die Bildung des dunkelroten bis braunen Niederschlags von 6,6'-Dibromoisoindigo verfolgt werden.
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Kühlen Sie die Mischung nach Abschluss der Reaktion ab.
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Filtrieren Sie den festen Produktniederschlag, waschen Sie ihn mit Essigsäure und anschließend mit Wasser, um restliche Säure zu entfernen.
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Trocknen Sie das Produkt.
Biologische Aktivität und Signalwege
Während 6,6'-Dibromindigo (Tyrian Purpur) hauptsächlich für seine historische Bedeutung als Farbstoff bekannt ist, haben Studien zu strukturell verwandten Indirubinen, die ebenfalls in den Farbstoff-produzierenden Mollusken vorkommen, interessante biologische Aktivitäten aufgedeckt.[11] Insbesondere 6-Bromindirubin hat eine bemerkenswerte und selektive hemmende Wirkung auf die Glykogensynthase-Kinase-3 (GSK-3) gezeigt.[12]
Andere Indirubin-Derivate hemmen nachweislich den Src-Stat3-Signalweg, der bei vielen Krebsarten eine entscheidende Rolle für das Überleben und die Proliferation der Zellen spielt.[10][13] Die Hemmung der c-Src-Kinaseaktivität durch Indirubine führt zu einer verminderten Phosphorylierung von Stat3. Dies wiederum unterdrückt die Transkription von Stat3-Zielgenen, die für anti-apoptotische Proteine wie Mcl-1 und Survivin kodieren, was letztendlich zur Induktion der Apoptose in Krebszellen führt.[13][14]
Abbildung 2: Hemmung des Src/STAT3-Signalwegs durch Indirubin-Derivate.
Biosynthese von Tyrian Purpur
Der natürliche Produktionsweg von 6,6'-Dibromindigo in Meeresschnecken ist ein faszinierender enzymatischer Prozess. Er beginnt mit der Aminosäure Tryptophan.
Abbildung 3: Enzymatischer Weg zur Produktion von 6,6'-Dibromindigo.
Anwendungen in der Materialwissenschaft
6,6'-Dibromoisoindigo hat sich als vielversprechender Baustein für organische Halbleitermaterialien erwiesen.[2][3][4] Seine stark elektronenziehende Natur macht es zu einer ausgezeichneten Akzeptorkomponente für die Herstellung von elektroaktiven Materialien, die in organischen elektronischen Bauelementen verwendet werden.[3]
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Organische Feldeffekttransistoren (OFETs): Polymere, die 6,6'-Dibromoisoindigo enthalten, haben eine hohe Elektronenmobilität gezeigt, was für die Entwicklung von n-Kanal- und ambipolaren Transistoren entscheidend ist.[3]
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Organische Photovoltaik (OPVs): Die elektronischen Eigenschaften von Isoindigo-Derivaten machen sie zu geeigneten Akzeptormaterialien in organischen Solarzellen.
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Organische Leuchtdioden (OLEDs): Derivate können als Elektronentransportmaterialien oder als Komponenten in emittierenden Schichten eingesetzt werden.
Die Bromatome am Molekülgerüst dienen nicht nur der Feinabstimmung der elektronischen Eigenschaften, sondern auch als reaktive Stellen für weitere chemische Modifikationen, wie z. B. Kreuzkupplungsreaktionen, um die Konjugation des Systems zu erweitern.[3]
References
- 1. 6,6'-Dibromoindigo - Wikipedia [en.wikipedia.org]
- 2. nbinno.com [nbinno.com]
- 3. ossila.com [ossila.com]
- 4. nbinno.com [nbinno.com]
- 5. chemscene.com [chemscene.com]
- 6. Page loading... [guidechem.com]
- 7. 6,6′-Dibromoisoindigo | 1147124-21-7 [sigmaaldrich.com]
- 8. Tyrian Purple: 6,6’-Dibromoindigo and Related Compounds - PMC [pmc.ncbi.nlm.nih.gov]
- 9. Tyrian Purple: 6,6’-Dibromoindigo and Related Compounds | MDPI [mdpi.com]
- 10. aacrjournals.org [aacrjournals.org]
- 11. thieme-connect.com [thieme-connect.com]
- 12. GSK-3-selective inhibitors derived from Tyrian purple indirubins - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. pnas.org [pnas.org]
- 14. Indirubin and Indirubin Derivatives for Counteracting Proliferative Diseases - PMC [pmc.ncbi.nlm.nih.gov]
